Cas no 106300-05-4 (4,4'-Hexamethylenebis[1,1-dimethylpiperaziniumiodide] (6CI,7CI))

4,4'-Hexamethylenebis[1,1-dimethylpiperaziniumiodide] (6CI,7CI) structure
106300-05-4 structure
Product name:4,4'-Hexamethylenebis[1,1-dimethylpiperaziniumiodide] (6CI,7CI)
CAS No:106300-05-4
MF:C18H40N4.2I
MW:526.0274
CID:228116
PubChem ID:3065014

4,4'-Hexamethylenebis[1,1-dimethylpiperaziniumiodide] (6CI,7CI) Chemical and Physical Properties

Names and Identifiers

    • 4,4'-Hexamethylenebis[1,1-dimethylpiperaziniumiodide] (6CI,7CI)
    • 4-[6-(4,4-dimethylpiperazin-4-ium-1-yl)hexyl]-1,1-dimethylpiperazin-1-ium,diiodide
    • 1,6-Bis-(4-methylpiperazino)-hexan-bis-iodmethylat-(4,4')
    • 4,4'-Hexamethylenebis(1,1-dimethylpiperazinium iodide)
    • AC1MI913
    • LS-113764
    • SD 211-05
    • 106300-05-4
    • 4,4'-(Hexane-1,6-diyl)bis(1,1-dimethylpiperazin-1-ium) diiodide
    • Piperazinium, 4,4'-hexamethylenebis(1,1-dimethyl-, diiodide
    • DTXSID10909979
    • Inchi: InChI=1S/C18H40N4.2HI/c1-21(2)15-11-19(12-16-21)9-7-5-6-8-10-20-13-17-22(3,4)18-14-20;;/h5-18H2,1-4H3;2*1H/q+2;;/p-2
    • InChI Key: PAHOZSMDIGYFTB-UHFFFAOYSA-L
    • SMILES: [I-].[I-].C[N+]1(CCN(CCCCCCN2CC[N+](C)(C)CC2)CC1)C

Computed Properties

  • Exact Mass: 525.8204
  • Monoisotopic Mass: 566.134
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 275
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 6.48
  • LogP: -4.86780

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